Cas no 2126178-33-2 (2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate)
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate
-
- MDL: MFCD31381283
- Inchi: 1S/C8H10N2O4S/c1-3-13-7(11)5-9-10-6(15-5)8(12)14-4-2/h3-4H2,1-2H3
- InChI Key: NWBOXEOCFYVLPW-UHFFFAOYSA-N
- SMILES: S1C(C(OCC)=O)=NN=C1C(OCC)=O
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM471542-1g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 95%+ | 1g |
$508 | 2023-03-24 | |
| Enamine | EN300-316213-0.05g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 95% | 0.05g |
$76.0 | 2023-09-05 | |
| Enamine | EN300-316213-0.1g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 95% | 0.1g |
$113.0 | 2023-09-05 | |
| Enamine | EN300-316213-0.25g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 95% | 0.25g |
$162.0 | 2023-09-05 | |
| Enamine | EN300-316213-0.5g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 95% | 0.5g |
$310.0 | 2023-09-05 | |
| Enamine | EN300-316213-1.0g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-316213-2.5g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 95% | 2.5g |
$810.0 | 2023-09-05 | |
| Enamine | EN300-316213-5.0g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 5.0g |
$1199.0 | 2023-02-24 | ||
| Enamine | EN300-316213-10.0g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 10.0g |
$1778.0 | 2023-02-24 | ||
| Enamine | EN300-316213-1g |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate |
2126178-33-2 | 95% | 1g |
$414.0 | 2023-09-05 |
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate
Introduction to 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate (CAS No. 2126178-33-2)
2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2126178-33-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic derivative belongs to the thiadiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of two carboxylate groups at the 2 and 5 positions, combined with the ethyl substituents, imparts unique chemical properties that make this compound a valuable scaffold for further functionalization and exploration.
The molecular structure of 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate consists of a six-membered ring containing sulfur and nitrogen atoms in alternating positions. This arrangement creates a system with rich electronic and steric characteristics, which can be exploited in various chemical reactions and interactions. The carboxylate groups not only enhance solubility in polar solvents but also provide sites for further derivatization, enabling the synthesis of more complex molecules.
In recent years, there has been growing interest in thiadiazole derivatives due to their potential applications in pharmaceuticals. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of these compounds. Specifically, 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate has been investigated for its ability to modulate biological pathways associated with disease progression. Research has demonstrated that modifications to the thiadiazole core can significantly alter its pharmacological profile.
One of the most compelling aspects of 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate is its role as a building block in drug discovery. The flexibility of its structure allows chemists to introduce various functional groups at strategic positions, creating molecules with tailored properties. For instance, researchers have explored its use in designing inhibitors targeting specific enzymes involved in metabolic disorders. The ethyl groups at the 2 and 5 positions provide handles for further chemical manipulation without compromising the core thiadiazole scaffold.
The synthesis of 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of the thiadiazole ring through condensation reactions between appropriate diketones or dithioesters. Subsequent alkylation steps introduce the ethyl groups at the desired positions. The final step involves carboxylation to install the carboxylate functionalities at the 2 and 5 positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yields and selectivity.
Recent advancements in computational chemistry have also contributed to the study of 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights are crucial for designing more effective derivatives with enhanced binding affinity and reduced side effects. By integrating experimental data with computational simulations, scientists can accelerate the drug discovery process significantly.
The pharmacological potential of 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate has been explored through both in vitro and in vivo studies。 In vitro assays have shown that this compound exhibits inhibitory activity against several enzymes implicated in cancer cell proliferation。 Notably, it has been found to interfere with key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors。 These findings have prompted further investigation into its mechanisms of action。
In vivo studies have complemented these findings by evaluating the compound's efficacy in animal models。 Preliminary results indicate that 2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate can suppress tumor growth when administered orally or intraperitoneally。 Importantly, it demonstrates acceptable bioavailability and minimal toxicity at therapeutic doses。 These characteristics make it a promising candidate for clinical development。
The versatility of CAS No. 2126178-33-2 also extends to its applications beyond pharmaceuticals。 For example, researchers have investigated its use as a ligand in coordination chemistry, where it forms stable complexes with transition metals。 These metal complexes exhibit interesting catalytic properties that could be useful in industrial processes or material science applications。
The future direction of research on CAS No. 2126178-33-2 is likely to focus on optimizing its pharmacological properties through structural modifications。 By fine-tuning substituents or exploring new synthetic routes, scientists aim to enhance its potency、 selectivity、 and pharmacokinetic profile。 Additionally, interdisciplinary approaches combining organic chemistry、 medicinal chemistry、 and bioinformatics will be crucial in unlocking its full potential。
In conclusion,CAS No.2126178-33-2 represents an exciting opportunity for innovation in drug discovery and material science。 Its unique structure、 versatile reactivity、 and demonstrated biological activity make it a compound worthy of continued investigation。 As research progresses, we can expect more insights into its mechanisms of action as well as novel applications that will benefit society.
2126178-33-2 (2,5-diethyl 1,3,4-thiadiazole-2,5-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)